Cas no 334017-34-4 (5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid)

5-(2-Chlorophenyl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a chlorophenyl-substituted oxazole core with a carboxylic acid functional group. This structure imparts versatility in synthetic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. The chlorophenyl moiety enhances lipophilicity and binding affinity, while the carboxylic acid group allows for further derivatization via esterification, amidation, or other coupling reactions. Its well-defined molecular architecture makes it valuable in medicinal chemistry for designing bioactive molecules. The compound’s stability and reactivity under controlled conditions contribute to its utility in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid structure
334017-34-4 structure
Product Name:5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid
CAS No:334017-34-4
MF:C10H6ClNO3
MW:223.612541675568
MDL:MFCD06005852
CID:851946
Update Time:2025-05-27

5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Chlorophenyl)isoxazole-3-carboxylic acid
    • 5-(2-Chlorophenyl)-3-isoxazolecarboxylic Acid
    • 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid
    • 5-(2-Chloro-phenyl)-isoxazole-3-carboxylic acid
    • F1967-0244
    • MDL： MFCD06005852
    • Inchi： 1S/C10H6ClNO3/c11-7-4-2-1-3-6(7)9-5-8(10(13)14)12-15-9/h1-5H,(H,13,14)
    • InChI Key： ZNPCZHXBSWBBCV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1C1=CC(C(=O)O)=NO1

Computed Properties

  • Exact Mass: 223.00400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 63.33000
  • LogP: 2.69320

5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid Security Information

  • HazardClass：IRRITANT

5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid Pricemore >>

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abcr
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5-(2-Chlorophenyl)-1,2-oxazole-3-carboxylic acid; .
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